Cas no 58701-05-6 (6,11-Hexadecadien-1-ol, acetate, (6E,11Z)-)

• Product Name: 6,11-Hexadecadien-1-ol, acetate, (6E,11Z)-
• CAS No: 58701-05-6
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 341185
• PubChem ID: 71443390
• Update Time: 2025-04-19

6,11-Hexadecadien-1-ol, acetate, (6E,11Z)- Chemical and Physical Properties

Names and Identifiers

• 6,11-Hexadecadien-1-ol, acetate, (6E,11Z)-
• (6E,11Z)-Hexadeca-6,11-dienyl-1-acetate
• acetic acid,hexadeca-6,11-dien-1-ol
• DTXSID70852215
• 58701-05-6
• Acetic acid--hexadeca-6,11-dien-1-ol (1/1)

• Inchi： 1S/C16H30O.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17;1-2(3)4/h5-6,10-11,17H,2-4,7-9,12-16H2,1H3;1H3,(H,3,4)
• InChI Key： SGWSVOTXQFVCFN-UHFFFAOYSA-N
• SMILES： OCCCCCC=CCCCC=CCCCC.OC(C)=O

Computed Properties

• Exact Mass: 298.25092
• Monoisotopic Mass: 298.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols